Disperse Red 13
Overview
Description
Disperse Red 13 (DR13) is an azo dye that can be used as a non-linear optical (NLO) material . It is an azobenzene functionalized molecule with reversible cis-trans photoisomerization, which can be used for optical memory and switching devices .
Synthesis Analysis
The synthesis of Disperse Red 13 involves a diazotization reaction. The reaction begins with a Sandmeyer reaction where the aminobenzene, 2-chloro-4-nitroaniline, reacts with sodium nitrite to form a diazonium salt cation intermediate . Once the diazonium salt intermediate is formed, it undergoes an azo coupling reaction via an electrophilic aromatic substitution reaction .
Molecular Structure Analysis
The molecular weight of Disperse Red 13 is 416.86 . The molecular formula is C16H17ClN4O3 . The structure of Disperse Red 13 is confirmed by infrared spectrum and proton, carbon NMR .
Physical And Chemical Properties Analysis
Disperse Red 13 appears as a green to dark red to black powder . It has a melting point range of 66.7-70.5 degrees Celsius . The UV-visible spectrum in 50% ethanol is 0.01013 g/L; 50% ethanol E (508 +/-3)NM .
Scientific Research Applications
Non-Linear Optical Material
Disperse Red 13 (DR13) is an azo dye that can be used as a non-linear optical (NLO) material . Non-linear optical materials are used in a variety of applications, including optical switching, optical computing, and optical memory .
Optical Memory and Switching Devices
DR13 is an azobenzene functionalized molecule with reversible cis-trans photoisomerization . This property allows it to be used for optical memory and switching devices . These devices have a wide range of applications, including data storage and telecommunications .
Hybrid Waveguide Films
Organic-inorganic hybrid waveguide films doped with DR13 can be prepared by a low-temperature sol–gel process . These films have been studied for their third-order nonlinearity and planar waveguide property .
Femtosecond Laser Applications
The third-order nonlinearity of the hybrid films doped with DR13 has been studied using a z-scan technique under a femtosecond laser pulsed at 800nm . This has potential applications in ultrafast optics and photonics .
Low Propagation Loss Materials
The hybrid films doped with DR13 exhibit properties of low propagation loss . This makes them suitable for use in optical waveguides and other photonic devices .
Multimode Transmission Materials
The hybrid films doped with DR13 also exhibit properties of multimode transmission . This means they can support multiple modes or paths of light, which is useful in various optical communication systems .
Mechanism of Action
Target of Action
Disperse Red 13 (DR13) is primarily targeted towards optical materials . It is an azo dye that can be used as a non-linear optical (NLO) material . The primary role of DR13 is to serve as a functional molecule in optical memory and switching devices .
Mode of Action
The mode of action of DR13 is through its reversible cis-trans photoisomerization . This means that the molecule can switch between different structural forms (cis and trans) when exposed to light. This property is crucial for its application in optical memory and switching devices .
Biochemical Pathways
The azo group (=N-N=) in these dyes can undergo reduction reactions in biological systems, potentially affecting various biochemical pathways .
Result of Action
The molecular effect of DR13 action is the change in its structural form from cis to trans or vice versa when exposed to light . This change is reversible, allowing the molecule to switch between forms as needed . On a cellular level, the effects would depend on the specific biological system and the context in which DR13 is used.
Safety and Hazards
properties
IUPAC Name |
2-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-ethylanilino]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN4O3/c1-2-20(9-10-22)13-5-3-12(4-6-13)18-19-16-8-7-14(21(23)24)11-15(16)17/h3-8,11,22H,2,9-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEJPWLNPOFOBSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCO)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5038915, DTXSID00859797 |
Source
|
| Record name | C.I. Disperse Red 13 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5038915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | trans-Disperse red 13 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00859797 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Disperse Red 13 | |
CAS RN |
3180-81-2, 590401-75-5 |
Source
|
| Record name | Disperse Red 13 | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3180-81-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Disperse Red 13 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003180812 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanol, 2-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl]ethylamino]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | C.I. Disperse Red 13 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5038915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | trans-Disperse red 13 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00859797 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl]ethylamino]ethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.699 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DISPERSE RED 13 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8GO3E3725A | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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